Cas no 14803-86-2 (3H-1,2,4-Triazole-3-thione,1,2-dihydro-5-(3,4,5-trimethoxyphenyl)-)
14803-86-2 structure
Product Name:3H-1,2,4-Triazole-3-thione,1,2-dihydro-5-(3,4,5-trimethoxyphenyl)-
CAS No:14803-86-2
MF:C11H13N3O3S
MW:267.304220914841
CID:229637
PubChem ID:888792
Update Time:2025-04-19
3H-1,2,4-Triazole-3-thione,1,2-dihydro-5-(3,4,5-trimethoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 3H-1,2,4-Triazole-3-thione,1,2-dihydro-5-(3,4,5-trimethoxyphenyl)-
- 3-(3,4,5-trimethoxyphenyl)-4H-5-mercapto-1,2,4-triazole
- 3-(3,4,5-trimethoxy-phenyl)-pyrido[3,2-e][1,2,4]triazine
- 3-(3,4,5-Trimethoxyphenyl)-pyrido< 3,2-e> -as-triazin
- 3-(3,4,5-Trimethoxy-phenyl)-pyrido< 3,2-e> -as-triazin
- 3-(3,4,5-trimetossifenil)-5-mercapto-4H-1,2,4-triazolo
- 5-(3,4,5-trimethoxy-phenyl)-1,2-dihydro-[1,2,4]triazole-3-thione
- CTK1E6379
- Pyrido[3,2-e]-1,2,4-triazine, 3-(3,4,5-trimethoxyphenyl)-
- SCHEMBL12768570
- HMS2620I21
- NSC305342
- 14803-86-2
- cid_888792
- MLS000708722
- SMR000289289
- 5-(3,4,5-Trimethoxyphenyl)-1H-1,2,4-triazole-3-thiol
- 5-(3,4,5-trimethoxyphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
- BDBM46610
- AKOS005392478
- 3-(3,4,5-trimethoxyphenyl)-1H-1,2,4-triazole-5-thiol
- HMS1691P04
- MLS-0286658.0001
- NSC-305342
- DTXSID40933287
- AKOS000550261
- CHEMBL1605787
- AKOS008963557
-
- Inchi: 1S/C11H13N3O3S/c1-15-7-4-6(10-12-11(18)14-13-10)5-8(16-2)9(7)17-3/h4-5H,1-3H3,(H2,12,13,14,18)
- InChI Key: JBBFYBLTYZGZEJ-UHFFFAOYSA-N
- SMILES: S=C1NNC(C2C=C(C(=C(C=2)OC)OC)OC)=N1
Computed Properties
- Exact Mass: 267.06789
- Monoisotopic Mass: 267.06776246g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 336
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 96.2Ų
Experimental Properties
- PSA: 69.26
3H-1,2,4-Triazole-3-thione,1,2-dihydro-5-(3,4,5-trimethoxyphenyl)- Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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